2-(Aminomethyl)-6-(cyclohexyloxy)phenol

• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: 2-(aminomethyl)-6-cyclohexyloxyphenol
• InChI: InChI=1S/C13H19NO2/c14-9-10-5-4-8-12(13(10)15)16-11-6-2-1-3-7-11/h4-5,8,11,15H,1-3,6-7,9,14H2
• InChI Key: YUWVSHXGVFUORD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC=CC(=C2O)CN

Description

2-(Aminomethyl)-6-(cyclohexyloxy)phenol is a phenolic derivative characterized by an aminomethyl (-CH2NH2) group at the 2-position and a cyclohexyloxy (-O-C6H11) substituent at the 6-position of the benzene ring. Phenolic compounds with aminomethyl or alkoxy groups are often explored for their roles in pharmaceutical intermediates, biochemical reagents, and organic synthesis due to their reactivity and functional versatility .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Aminomethyl)-6-(cyclohexyloxy)phenol typically involves the reaction of 2-hydroxybenzaldehyde with cyclohexanol in the presence of an acid catalyst to form 2-(cyclohexyloxy)benzaldehyde. This intermediate is then subjected to reductive amination with formaldehyde and ammonia to yield the final product .

Industrial Production Methods: Industrial production methods for this compound often involve large-scale batch reactions using similar synthetic routes. The use of continuous flow reactors can enhance the efficiency and yield of the production process, ensuring consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions: 2-(Aminomethyl)-6-(cyclohexyloxy)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones using oxidizing agents such as sodium dichromate or chromium trioxide.

Reduction: The compound can be reduced to form hydroquinones using reducing agents like sodium borohydride.

Substitution: Electrophilic aromatic substitution reactions can occur at the ortho and para positions relative to the phenolic group.

Common Reagents and Conditions:

Oxidation: Sodium dichromate, chromium trioxide, and potassium nitrosodisulfonate (Fremy’s salt).

Reduction: Sodium borohydride and lithium aluminum hydride.

Substitution: Halogenation, nitration, and sulfonation reactions using halogens, nitric acid, and sulfuric acid, respectively.

Major Products:

Oxidation: Quinones

Reduction: Hydroquinones

Substitution: Halogenated, nitrated, and sulfonated derivatives

Scientific Research Applications

2-(Aminomethyl)-6-(cyclohexyloxy)phenol has diverse applications in scientific research, including:

Chemistry: Used as a precursor in the synthesis of dyes, polymers, and various organic compounds.

Biology: Investigated for its potential antimicrobial and antioxidant properties.

Medicine: Explored for its potential use in drug development due to its unique functional groups.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Aminomethyl)-6-(cyclohexyloxy)phenol involves its interaction with specific molecular targets and pathways. The aminomethyl group can form hydrogen bonds with biological molecules, while the phenolic group can undergo redox reactions, influencing cellular processes. The cyclohexyloxy group enhances the compound’s lipophilicity, facilitating its interaction with lipid membranes .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Variations and Molecular Properties

The table below compares 2-(Aminomethyl)-6-(cyclohexyloxy)phenol with structurally related compounds:

Compound Name	Molecular Formula	Substituents (Position)	Molar Mass (g/mol)	Key Features/Applications	Reference
2-(Aminomethyl)-6-(cyclohexyloxy)phenol	C13H19NO2*	-CH2NH2 (2), -O-C6H11 (6)	~221.3†	Hypothesized use in drug synthesis	Inferred
2-{[(3-Chloro-2-methylphenyl)amino]methyl}-6-methoxyphenol	C16H17ClN2O2	-NH-(3-Cl-2-MePh) (2), -OCH3 (6)	304.8	Pharmaceutical intermediate
2-Amino-6-methoxyphenol hydrochloride	C7H9ClN2O2	-NH2 (2), -OCH3 (6)	188.6	Biochemical reagent
2-Chloro-6-cyclohexyl phenol	C12H15ClO	-Cl (2), -C6H11 (6)	210.7	Intermediate in organic synthesis
2-(Aminomethyl)-6-methylphenol hydrochloride	C8H12ClNO	-CH2NH2 (2), -CH3 (6)	173.6	Biochemical research applications

*Inferred formula based on substituents.
†Estimated using atomic masses.

Key Observations:

• Chlorine substituents (e.g., in and ) increase molecular weight and may influence toxicity profiles .
• Amino Group Modifications: Compounds with free amino groups (e.g., 2-Amino-6-methoxyphenol hydrochloride ) are more reactive in coupling reactions, whereas those with substituted amino groups (e.g., 2-{[(3-Chloro-2-methylphenyl)amino]methyl}-6-methoxyphenol ) exhibit tailored binding affinities for specific targets.